4-(6-cyclopropylpyrimidin-4-yl)-N-(2-phenoxyethyl)piperazine-1-carboxamide

• IUPAC Name: 4-(6-cyclopropylpyrimidin-4-yl)-N-(2-phenoxyethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H25N5O2/c26-20(21-8-13-27-17-4-2-1-3-5-17)25-11-9-24(10-12-25)19-14-18(16-6-7-16)22-15-23-19/h1-5,14-16H,6-13H2,(H,21,26)
• InChI Key: LTSMLAAFTUWCKU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)N3CCN(CC3)C(=O)NCCOC4=CC=CC=C4
• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol

Description

4-(6-cyclopropylpyrimidin-4-yl)-N-(2-phenoxyethyl)piperazine-1-carboxamide, also known as CPPC, is a small molecule compound that has been widely researched for its potential therapeutic applications. CPPC belongs to the class of piperazine carboxamide derivatives and is known to exhibit a wide range of pharmacological activities.

Scientific Research Applications

Anticancer Research

A study by Parveen et al. (2017) explored compounds including piperazine derivatives for their potential in anticancer research. The synthesized compounds demonstrated significant anti-proliferative activities against breast cancer and kidney cells, indicating the relevance of such compounds in cancer research (Parveen et al., 2017).

Pharmacological Properties

Mattioda et al. (1975) synthesized a series of piperazinopyrimidines, demonstrating diverse pharmacological profiles including antiemetic and analgesic properties. This implies the potential of these compounds in various pharmacological applications (Mattioda et al., 1975).

HIV Treatment Research

Tang et al. (2010) investigated piperidine-4-yl-aminopyrimidines as inhibitors for HIV-1 reverse transcriptase. Their research highlighted the potency of these compounds against resistant mutant viruses, suggesting their significance in HIV treatment research (Tang et al., 2010).

Antipsychotic Agent Development

Norman et al. (1996) evaluated heterocyclic analogues of piperazine derivatives as potential antipsychotic agents. Their findings indicate the potential application of these compounds in the development of new antipsychotic drugs (Norman et al., 1996).

Soluble Epoxide Hydrolase Inhibitors

Thalji et al. (2013) discovered piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase, which are critical for studying various disease models. This signifies their role in the development of therapeutic compounds (Thalji et al., 2013).

Vasodilator Research

McCall et al. (1983) synthesized heterocyclic O-sulfates, including piperidinylpyrimidine derivatives, exhibiting hypotensive and vasodilatory effects. This suggests their application in cardiovascular research (McCall et al., 1983).

CGRP Receptor Inhibitor Development

Cann et al. (2012) focused on the synthesis of a CGRP receptor antagonist, indicating the potential of piperazine derivatives in developing treatments for conditions related to the calcitonin gene-related peptide (Cann et al., 2012).

Serotonin Receptor Imaging

Choi et al. (2015) evaluated piperazine derivatives for imaging serotonin 1A receptors in humans, highlighting their application in neuroimaging and psychiatric research (Choi et al., 2015).